![molecular formula C17H27N5O2 B215109 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol](/img/structure/B215109.png)
2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol
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Overview
Description
2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This compound has gained significant attention in the field of neuroscience due to its potential therapeutic applications in the treatment of various neurological disorders.
Scientific Research Applications
2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol has been extensively studied for its potential therapeutic applications in the treatment of various neurological disorders such as Fragile X syndrome, autism spectrum disorders, Parkinson's disease, and addiction. In preclinical studies, this compound has been shown to improve cognitive function, reduce anxiety and depression-like behaviors, and attenuate drug-seeking behaviors. This compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.
Mechanism of Action
2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol selectively targets the mGluR5 receptor, which is involved in various physiological processes such as synaptic plasticity, learning, and memory. By blocking the activity of mGluR5, this compound modulates the glutamatergic signaling pathway, which is implicated in various neurological disorders. This compound has been shown to reduce the excitability of neurons and modulate the release of neurotransmitters such as dopamine and GABA.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. In preclinical studies, this compound has been shown to reduce the levels of inflammatory cytokines and oxidative stress markers in the brain. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is involved in neuronal survival, growth, and differentiation.
Advantages and Limitations for Lab Experiments
2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol has several advantages for lab experiments, including its high selectivity for mGluR5, its ability to cross the blood-brain barrier, and its well-characterized pharmacokinetics. However, this compound has some limitations, including its low solubility in water and its potential off-target effects on other glutamate receptors.
Future Directions
There are several future directions for research on 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol. One area of research is the development of more potent and selective mGluR5 antagonists with improved pharmacokinetic properties. Another area of research is the investigation of the therapeutic potential of this compound in other neurological disorders such as Alzheimer's disease and traumatic brain injury. Additionally, further studies are needed to elucidate the molecular mechanisms underlying the neuroprotective effects of this compound and its potential interactions with other signaling pathways.
Synthesis Methods
The synthesis of 2-(4-{5-[(4-Methyl-1-piperazinyl)carbonyl]-2-pyridinyl}-1-piperazinyl)ethanol involves a series of chemical reactions starting from 2-bromoethylamine hydrobromide and 2-pyridinecarboxylic acid. The reaction proceeds through the formation of an intermediate compound, which is then treated with piperazine and 4-methylpiperazinecarboxylic acid to obtain this compound. The synthesis method has been optimized to produce high yields of this compound with high purity.
properties
Molecular Formula |
C17H27N5O2 |
---|---|
Molecular Weight |
333.4 g/mol |
IUPAC Name |
[6-[4-(2-hydroxyethyl)piperazin-1-yl]pyridin-3-yl]-(4-methylpiperazin-1-yl)methanone |
InChI |
InChI=1S/C17H27N5O2/c1-19-4-8-22(9-5-19)17(24)15-2-3-16(18-14-15)21-10-6-20(7-11-21)12-13-23/h2-3,14,23H,4-13H2,1H3 |
InChI Key |
YBEHUPJBZWHXHF-UHFFFAOYSA-N |
SMILES |
CN1CCN(CC1)C(=O)C2=CN=C(C=C2)N3CCN(CC3)CCO |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2=CN=C(C=C2)N3CCN(CC3)CCO |
Origin of Product |
United States |
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